Cas no 18277-02-6 (8-Hexadecanone)
8-Hexadecanone structure
Product Name:8-Hexadecanone
CAS No:18277-02-6
MF:C16H32O
MW:240.42468547821
CID:1375993
PubChem ID:11806764
Update Time:2025-04-20
8-Hexadecanone Chemical and Physical Properties
Names and Identifiers
-
- 8-Hexadecanone
- hexadecan-8-one
- CHEMBL3273574
- DTXSID70473186
- SCHEMBL6535820
- ALUNYBONRLSEIF-UHFFFAOYSA-N
- 18277-02-6
-
- Inchi： 1S/C16H32O/c1-3-5-7-9-11-13-15-16(17)14-12-10-8-6-4-2/h3-15H2,1-2H3
- InChI Key： ALUNYBONRLSEIF-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCC)CCCCCCCC
Computed Properties
- Exact Mass: 240.24546
- Monoisotopic Mass: 240.245315640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 13
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
8-Hexadecanone Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
18277-02-6 (8-Hexadecanone) Related Products
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